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Compound of Interest

Compound Name: 1-(2-Fluoroethyl)-1H-indol-6-amine
Cat. No.: B13165419
Get Quote
. J

1-(2-Fluoroethyl)-1H-indol-6-amine: A Strategic
Pharmacophore Intermediate[1][2][3]
Part 1: Executive Summary & Chemical Identity

CAS 1540983-72-9 is a specialized heterocyclic intermediate characterized by an indole core
substituted with a primary amine at the C6 position and a fluoroethyl moiety at the N1 position.
[1] In modern drug discovery, this compound serves as a critical scaffold for synthesizing small
molecule inhibitors and PROTACSs (Proteolysis Targeting Chimeras). The introduction of the
fluoroethyl group is a strategic medicinal chemistry tactic to modulate lipophilicity, metabolic
stability, and potentially enable positron emission tomography (PET) applications via

F-labeling.[1]

Chemical Characterization Table
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Specification

Chemical Name

1-(2-Fluoroethyl)-1H-indol-6-amine

CAS Number 1540983-72-9
C

Molecular Formula H
FN

Molecular Weight 178.21 g/mol

Core Scaffold

Indole (Benzopyrrole)

Functional Groups

Primary Amine (-NH
), Fluoroalkyl (-CH
CH

F)

Predicted LogP

~1.8 - 2.2 (Lipophilic)

Solubility

Soluble in DMSO, DMF, Methanol; Low solubility

in water

Appearance

Off-white to pale brown solid (typical for indole

amines)

Purity Standard

97% (HPLC) for research applications

Part 2: Mechanism of Action & Biological Context

While CAS 1540983-72-9 is primarily a chemical intermediate rather than a final drug, its
structural features dictate its biological utility. It acts as a "warhead precursor" or "linker
attachment point” in larger bioactive molecules.

1. Kinase Inhibitor Scaffold
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The indole ring is a privileged structure in kinase inhibitors (e.g., Osimertinib, Sunitinib). The
C6-amine provides a nucleophilic handle for coupling with electrophiles (e.g., acryloyl chloride)
to form covalent inhibitors, or with carboxylic acids to form amide-linked reversible inhibitors.[1]

e Mechanism: The fluoroethyl group at N1 often occupies the solvent-exposed region or a
hydrophobic pocket within the ATP-binding site of kinases, improving potency compared to a
simple methyl group due to the "fluorine effect” (dipole interactions and metabolic blockade).

[1]

2. PROTAC Linker Attachment

In the design of PROTACS, the C6-amine serves as an ideal attachment point for a linker chain
connecting to an E3 ligase ligand (e.g., Thalidomide or VHL ligand).[1]

« Utility: This allows the indole moiety to function as the "warhead" targeting a specific protein
of interest (POI) for ubiquitination and subsequent proteasomal degradation.[1]

3. Metabolic Stability via Fluorination

The substitution of an ethyl group with a fluoroethyl group blocks potential dealkylation or
oxidation at the

-position, a common clearance pathway for N-alkylated indoles. This enhances the
pharmacokinetic (PK) profile of the final drug candidate.

Part 3: Experimental Framework & Synthesis
Synthetic Pathway

The synthesis of CAS 1540983-72-9 typically follows a two-step protocol starting from
commercially available 6-nitroindole.[1] This route ensures high regioselectivity and yield.

Step 1: N-Alkylation
o Reagents: 6-Nitroindole, 1-Bromo-2-fluoroethane, Cesium Carbonate (
) or Sodium Hydride (

)-[1]

e Solvent: DMF or Acetonitrile.
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e Conditions: 60-80°C, 4-12 hours.

e Mechanism: Nucleophilic substitution (

) at the indole nitrogen.[1]

Step 2: Nitro Reduction

Reagents: Hydrogen gas (

) with Pd/C catalyst, or Iron (

) powder with Ammonium Chloride (
)[1]

Solvent: Ethanol/Water or Methanol.

Conditions: Room temperature to reflux.

Outcome: Conversion of the nitro group (-NO

) to the primary amine (-NH

)[1]

Visualization: Synthetic Workflow
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Click to download full resolution via product page

Figure 1: Synthetic pathway for CAS 1540983-72-9 from 6-nitroindole.

Part 4: Handling, Stability & Analytics
Storage & Handling Protocols

o Storage: Store at -20°C under an inert atmosphere (Nitrogen or Argon). Indole amines are
prone to oxidation (browning) upon exposure to air and light.[1]
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e Reconstitution: Prepare stock solutions in anhydrous DMSO or DMF. Avoid protic solvents
for long-term storage.

o Safety: Treat as a potential irritant. Wear nitrile gloves and safety glasses. Avoid inhalation of
dust.[2]

Analytical Validation (Self-Validating System)

To ensure the integrity of the compound before use in biological assays, perform the following
checks:

e LC-MS: Confirm a single peak with mass [M+H]
=179.21.[1]

« HNMR (DMSO-d
):

o Look for the characteristic fluoroethyl pattern: A triplet of doublets (dt) around 4.5-4.8 ppm
(CH

F) and 4.3-4.5 ppm (CH
N).[1]
o Verify the indole protons and the broad singlet for the amine (-NH

) around 3.5-5.0 ppm (variable).[1]

Part 5: Applications in Drug Discovery
Strategic Utility Diagram
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Figure 2: Strategic applications of CAS 1540983-72-9 in medicinal chemistry.

Case Study: Kinase Inhibition

In the development of EGFR inhibitors, the indole core is often used to mimic the adenine ring
of ATP. The 6-amino group of CAS 1540983-72-9 allows for the attachment of a "tail" (e.g., a
solubilizing group like piperazine) or a reactive "warhead" (e.g., acrylamide) to target Cysteine
residues (e.g., Cys797 in EGFR).[1] The N-fluoroethyl group provides a unique lipophilic
interaction that differs from the standard methyl or ethyl groups found in first-generation
inhibitors, potentially overcoming resistance mutations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Data Sheet: CAS 1540983-72-9].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13165419/docs#technical-data-sheet-cas-1540983-
72-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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